Perfluorodecene

• IUPAC Name: 1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-icosafluorodec-1-ene
• InChI: InChI=1S/C10F20/c11-1(2(12)13)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)30
• InChI Key: IMVVEWPCRIJQCA-UHFFFAOYSA-N
• Canonical SMILES: C(=C(F)F)(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F
• Molecular Formula: C10F20
• DSSTOX Substance ID: DTXSID60188833
• Molecular Weight: 500.07 g/mol
• CAS No.: 35328-43-9

Description

Perfluorodecene is a useful research compound. Its molecular formula is C10F20 and its molecular weight is 500.07 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermal Grafting on Silicon Surfaces

Perfluorodecene has been utilized in the thermal grafting of fluorinated molecular monolayers on doped amorphous silicon surfaces. This process involves the gas phase grafting of this compound on hydrogenated amorphous silicon (a-Si:H) films, which can be undoped or doped with boron and phosphorus. This technique creates hydrophobic surfaces with significant thermal stability up to 370°C, demonstrating the potential use of this compound in creating durable and water-resistant coatings on silicon-based materials (Sabbah et al., 2009).

Use in Imaging and Therapeutics

Perfluorocarbon nanodroplets, which include this compound, have been explored as contrast agents in imaging modalities like ultrasound and photoacoustic imaging. These nanodroplets can enhance the quality of imaging and have potential therapeutic applications, suggesting the versatility of this compound in medical imaging and treatment strategies (Hannah et al., 2014).

Environmental Distribution and Impact

Studies have shown that compounds like this compound are present in various environmental samples, including human blood. Their widespread distribution and persistence raise concerns about their environmental impact and the need for further research to understand their effects and mechanisms of action in different ecosystems and biological systems (Kannan et al., 2004).

Modification of Ceramic Membranes

This compound has been used in modifying the surface of nanostructured ceramic membranes, making them suitable for direct contact membrane distillation. This application demonstrates the compound's potential in enhancing the hydrophobic properties of membranes used in water treatment and desalination processes (Hendren et al., 2009).

Perfluorocarbons in Atmospheric Research

Research on perfluorocarbons, including this compound, has also been conducted in the context of atmospheric science. These studies focus on their role as tracers in understanding mass movement and transfer in various applications, including their potential environmental impact due to their persistence and global warming potential (Watson et al., 2007).

Future Directions

Perfluorinated alkyl substances have been a challenging subject of technical and scientific disciplines for the last decades. And they will be for the next. PFAS represent a vast group of different molecules with a great variety of applications and physicochemical properties.

Mechanism of Action

Target of Action

Perfluorodecene, a member of the perfluoroalkyl substances (PFAS) family, is a synthetic chemical with unique hydrophobic and oleophobic properties Similar compounds like perfluorodecanoic acid (pfda) have been shown to interact with cytochrome p450 enzymes, specifically cyp2b10 and 4a14, in the liver .

Mode of Action

Pfda, a related compound, has been shown to activate the peroxisome proliferator-activated receptor alpha (pparα), which regulates lipid metabolism

Biochemical Pathways

Pfda, a similar compound, has been shown to influence the contents and activity of biomolecules such as gsh, mda, sod, cat, and gpx . It also interferes with the NF-κB pathway that induces the production of pro-inflammatory cytokines .

Pharmacokinetics

Pfas compounds are known for their persistence and bioaccumulative potential . They can be taken up by plants via contaminated water or soil, leading to exposure and accumulation in humans and other organisms .

Result of Action

Pfda, a similar compound, has been shown to increase the expression of two cytochrome p450 enzymes in mouse liver . It also activates the PPARα receptor, which regulates lipid metabolism .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. PFAS compounds, including this compound, are resistant to heat, oil, stains, grease, and water . They are also persistent in the environment due to their resistance to degradation . Exposure to this compound can occur through inhalation of indoor and outdoor air, ingestion of drinking water and food, and direct dermal contact with this compound-containing products .

Biochemical Analysis

Biochemical Properties

Perfluorodecene plays a significant role in biochemical reactions due to its unique structure and properties. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound can form covalent bonds with carbon-based surfaces, which is crucial for its immobilization in biochemical sensors and molecular electronics . The nature of these interactions is primarily based on the formation of stable covalent bonds, which enhance the robustness of the molecule/semiconductor assembly.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Its stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound forms stable monolayers on carbon surfaces, which are resistant to desorption at high temperatures . This stability is essential for its use in long-term biochemical experiments and applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact on cellular function, while at higher doses, it can cause toxic or adverse effects. For example, high doses of this compound can lead to liver toxicity and other adverse effects . Understanding the dosage effects is crucial for determining the safe and effective use of this compound in biochemical applications.